Cas no 16431-71-3 (Benzenamine,4,4'-sulfonylbis[N-methyl-2-nitro-)
16431-71-3 structure
Product Name:Benzenamine,4,4'-sulfonylbis[N-methyl-2-nitro-
CAS No:16431-71-3
MF:C14H14N4O6S
MW:366.349161624908
CID:212782
PubChem ID:301230
Update Time:2025-04-19
Benzenamine,4,4'-sulfonylbis[N-methyl-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- N-methyl-4-[4-(methylamino)-3-nitrophenyl]sulfonyl-2-nitroaniline
- 4,4'-sulfonylbis(N-methyl-2-nitroaniline)
- AC1L6XZB
- Bis-(4-methylamino-3-nitro-phenyl)-sulfon
- Bis-< 4-methylamino-3-nitro-phenyl> -sulfon
- NSC177735
- NSC-177735
- 16431-71-3
- DTXSID50306589
- Benzenamine,4,4'-sulfonylbis[N-methyl-2-nitro-
-
- Inchi: 1S/C14H14N4O6S/c1-15-11-5-3-9(7-13(11)17(19)20)25(23,24)10-4-6-12(16-2)14(8-10)18(21)22/h3-8,15-16H,1-2H3
- InChI Key: QYVAJTPYGWWYMH-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C=1)[N+](=O)[O-])NC)(C1C=CC(=C(C=1)[N+](=O)[O-])NC)(=O)=O
Computed Properties
- Exact Mass: 366.06352
- Monoisotopic Mass: 366.06340535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 550
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 158Ų
Experimental Properties
- PSA: 144.48
- LogP: 4.69240
Benzenamine,4,4'-sulfonylbis[N-methyl-2-nitro- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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